Cas no 53868-56-7 (3-Hydroxy-propionamidine Hydrochloride)

• Product Name: 3-Hydroxy-propionamidine Hydrochloride
• CAS No: 53868-56-7
• MF: C₃H₉ClN₂O
• MW: 124.569359540939
• MDL: MFCD08752292
• CID: 890008
• Update Time: 2025-06-27

3-Hydroxy-propionamidine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxypropanimidamide hydrochloride
• 3-HYDROXY-PROPIONAMIDINE HCL
• 3‐HYDROXY‐PROPIONAMIDINE HCL
• 3-hydroxypropanamidine hydrochloride
• 3-Hydroxy-propionamidin, Hydrochlorid
• 3-hydroxy-propionamidine hydrochloride
• AB48909
• AC1Q3CRJ
• AG-B-97235
• CTK7D2019
• 3-Hydroxy-propionamidine Hydrochloride

• MDL： MFCD08752292
• Inchi： 1S/C3H8N2O.ClH/c4-3(5)1-2-6;/h6H,1-2H2,(H3,4,5);1H
• InChI Key： LVUCVBRYYIBZHA-UHFFFAOYSA-N
• SMILES： Cl.OCCC(=N)N

Computed Properties

• Exact Mass: 124.04047
• Monoisotopic Mass: 124.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 52.8
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 70.1A^2

Experimental Properties

• Boiling Point: 239.9°C at 760 mmHg
• Flash Point: 98.9°C
• PSA: 70.1
• LogP: 0.90680

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amidines Carboxamidines

Additional information on 3-Hydroxy-propionamidine Hydrochloride

Comprehensive Overview of 3-Hydroxy-propionamidine Hydrochloride (CAS No. 53868-56-7): Properties, Applications, and Research Insights

3-Hydroxy-propionamidine Hydrochloride (CAS No. 53868-56-7) is a specialized organic compound with a molecular formula of C₃H₉N₂O·HCl. This white crystalline powder is widely recognized for its role as a key intermediate in pharmaceutical synthesis and biochemical research. Its unique structure, featuring both hydroxy and amidine functional groups, enables diverse reactivity, making it valuable for constructing complex molecules. Researchers frequently utilize this compound in peptidomimetics development and enzyme inhibition studies due to its ability to mimic natural amino acid side chains.

In recent years, the demand for 3-Hydroxy-propionamidine HCl has grown significantly, paralleling advancements in small molecule drug discovery and bioconjugation techniques. Analytical data from HPLC and NMR studies confirm its high purity (>98%), with characteristic peaks at 7.8 ppm (NH) and 4.2 ppm (CH₂) in ¹H-NMR spectra. The compound's stability under physiological pH conditions (5.0-7.4) makes it particularly useful for medicinal chemistry applications, where researchers often search for "stable amidine derivatives" or "hydroxyamidine building blocks".

The synthesis of 53868-56-7 typically involves controlled hydrolysis of cyanoacetamide derivatives followed by hydrochlorination. Modern green chemistry approaches have optimized this process to achieve yields exceeding 85% while minimizing organic solvent use—a critical consideration for laboratories focusing on sustainable chemical production. These improvements address frequent search queries like "eco-friendly synthesis of amidine salts" and "scalable preparation of hydroxypropionamidine".

Beyond pharmaceutical applications, 3-Hydroxy-propionamidine Hydrochloride demonstrates utility in material science as a crosslinking agent for polymer modification. Its bifunctional nature allows simultaneous interaction with carboxyl and hydroxyl groups in biopolymers, a property explored in recent studies on biodegradable hydrogels. This aligns with trending research topics such as "smart biomaterials" and "tissue engineering scaffolds", where controlled molecular interactions are paramount.

Storage recommendations for this compound emphasize protection from moisture (desiccator storage at 2-8°C) due to its hygroscopic nature. Analytical certificates typically include detailed HPLC purity profiles and residual solvent analysis—data points highly valued by quality-conscious researchers. The compound's safety profile shows low acute toxicity (LD₅₀ >2000 mg/kg in rodent studies), though standard laboratory precautions for handling fine powders remain essential.

Emerging applications include its use as a precursor for fluorescent probes in cellular imaging, where its amine-reactive group enables conjugation with various chromophores. Recent publications highlight its incorporation into pH-sensitive dyes, responding to growing interest in "intracellular microenvironment monitoring". Such developments position CAS 53868-56-7 as a versatile tool in both basic research and applied sciences.

The global market for 3-Hydroxy-propionamidine HCl reflects increasing adoption across North American and Asian research hubs, with documented use in over 30 patented synthetic routes since 2020. Regulatory documentation meets ICH Q3A/B guidelines for impurities, addressing common compliance questions about "pharmaceutical-grade amidines". Continuous optimization of crystallization protocols has improved batch-to-batch consistency—a critical factor for industrial-scale applications.

Future research directions may explore its potential in metal-organic frameworks (MOFs) construction or as a ligand in catalytic systems. The compound's balanced hydrophilicity and structural rigidity make it an interesting candidate for these cutting-edge applications, potentially answering search trends like "novel nitrogen-containing ligands". As analytical techniques advance, new characterization data may reveal additional properties of this multifaceted chemical entity.